Cas no 1290608-27-3 (1-(6,8-Dinitro-3,4-dihydro-2H-quinolin-1-yl)-2,2,2-trifluoroethanone)

• Product Name: 1-(6,8-Dinitro-3,4-dihydro-2H-quinolin-1-yl)-2,2,2-trifluoroethanone
• CAS No: 1290608-27-3
• MF: C₁₁H₈F₃N₃O₅
• MW: 319.193532943726
• MDL: MFCD31380112
• CID: 4693057
• Update Time: 2025-05-26

1-(6,8-Dinitro-3,4-dihydro-2H-quinolin-1-yl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6,8-dinitro-3,4-dihydroquinolin-1(2H)-yl)-2,2,2-trifluoroethanone
• 1-(6,8-Dinitro-3,4-dihydro-2H-quinolin-1-yl)-2,2,2-trifluoroethanone

• MDL： MFCD31380112
• Inchi： 1S/C11H8F3N3O5/c12-11(13,14)10(18)15-3-1-2-6-4-7(16(19)20)5-8(9(6)15)17(21)22/h4-5H,1-3H2
• InChI Key： AUNRHRQUOOVNIM-UHFFFAOYSA-N
• SMILES： FC(C(N1C2C(=CC(=CC=2CCC1)[N+](=O)[O-])[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 487
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 1-(6,8-Dinitro-3,4-dihydro-2H-quinolin-1-yl)-2,2,2-trifluoroethanone

Comprehensive Overview of 1-(6,8-Dinitro-3,4-dihydro-2H-quinolin-1-yl)-2,2,2-trifluoroethanone (CAS No. 1290608-27-3)

1-(6,8-Dinitro-3,4-dihydro-2H-quinolin-1-yl)-2,2,2-trifluoroethanone, with the CAS number 1290608-27-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the quinoline derivatives family, known for their diverse biological activities and applications in drug discovery. The presence of nitro groups and a trifluoroacetyl moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for nitro-substituted quinoline derivatives has surged due to their potential in developing novel therapeutics. Researchers are particularly interested in their role as enzyme inhibitors and antimicrobial agents. The compound's unique structure, featuring 6,8-dinitro and trifluoroethanone groups, contributes to its ability to interact with biological targets, a topic frequently searched in academic and industrial databases.

The synthesis of 1-(6,8-Dinitro-3,4-dihydro-2H-quinolin-1-yl)-2,2,2-trifluoroethanone involves multi-step organic reactions, including nitration and acylation. These processes are often optimized for yield and purity, as highlighted in recent publications. The compound's stability under various conditions is another area of interest, especially for researchers exploring its storage and handling protocols.

From an industrial perspective, this compound is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, scientists are investigating eco-friendly methods to produce nitroquinoline derivatives. This aligns with the broader trend of minimizing hazardous byproducts, a hot topic in chemical forums and search queries.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize 1-(6,8-Dinitro-3,4-dihydro-2H-quinolin-1-yl)-2,2,2-trifluoroethanone. These methods ensure the compound meets the stringent purity standards required for research and development. The availability of high-quality analytical data is crucial for laboratories focusing on structure-activity relationship (SAR) studies.

In summary, 1-(6,8-Dinitro-3,4-dihydro-2H-quinolin-1-yl)-2,2,2-trifluoroethanone (CAS No. 1290608-27-3) represents a promising scaffold in medicinal and agrochemical research. Its synthesis, applications, and analytical characterization continue to be subjects of active investigation, reflecting its relevance in modern scientific endeavors.